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Compound of Interest

Compound Name: BocNH-PEG11-OH

CAS No.: 1556847-53-0

Cat. No.: B3105902

Get Quote

Executive Summary: The "Golden Rules"
Immediate Action Required:

NO DRAIN DISPOSAL: Despite the water solubility of the PEG chain, the Boc-protected

amine functionality classifies this as synthetic organic waste. It is strictly prohibited from

sanitary sewer systems.

ACID SEGREGATION: The Boc (tert-butyloxycarbonyl) group is acid-labile. NEVER mix this

waste with strong acids (e.g., HCl, TFA) in a sealed waste container. Deprotection generates

isobutylene gas and CO₂, which can pressurize and rupture containers.

INCINERATION: The ultimate disposal path is high-temperature incineration via a licensed

hazardous waste contractor.

Chemical Hazard Profile & Waste Characterization
As a Senior Application Scientist, I emphasize that safe disposal begins with understanding the

molecule's reactivity, not just its toxicity.
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Parameter Specification Operational Implication

Physical State Viscous oil or low-melting solid
May require scraping or rinsing

with solvent to fully clear vials.

Reactivity Acid Sensitive

CRITICAL: Contact with acids

releases gas. Store away from

acidic waste streams.

Solubility Water, DMSO, DMF, DCM

Dictates the liquid waste

stream (Halogenated vs. Non-

Halogenated).

Toxicity
Irritant (Skin/Eye), Low Acute

Tox

Standard PPE (Nitrile gloves,

safety glasses) is sufficient.

Flammability
Combustible (Flash Point

>110°C)

Classify as "Organic Waste"

for flammability protocols.

Decision Logic: Waste Stream Segregation
Proper segregation is the single most effective way to prevent lab accidents. Use the following

logic flow to determine the correct container for your specific situation.
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Start: Identify Waste Form

Is it Pure Solid/Oil? Is it in Solution? Trace Residue (Tips/Vials)?

Solid Chemical Waste
(Label: Organic Solid)

Yes

Check Solvent Type Solid Hazardous Debris
(Double Bagged)

Yes

Halogenated Solvent?
(DCM, Chloroform)

Halogenated Liquid Waste

Yes

Non-Halogenated Liquid Waste
(DMSO, DMF, Water)

No

Click to download full resolution via product page

Figure 1: Waste Stream Decision Tree. Select the disposal path based on the physical state

and solvent carrier.

Detailed Disposal Protocols
Protocol A: Solid/Neat Substance Disposal
Context: Expired inventory or excess pure material (viscous oil/solid).

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk.

Transfer: Scrape the material into the container. If the material is too viscous, dissolve it in a

minimal amount of Acetone or Methanol and move to Protocol B.
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Labeling:

Must Read: "Hazardous Waste - Solid Organic."

Constituents: Write "Boc-NH-PEG11-OH" clearly. Do not use abbreviations or structural

formulas alone.

Closure: Screw the lid tight. Ensure the exterior is wiped clean.

Protocol B: Liquid Waste (Reaction Mixtures & Rinsates)
Context: HPLC waste, reaction byproducts, or dissolved stock solutions.

Solvent Identification:

Scenario 1 (Halogenated): If dissolved in Dichloromethane (DCM) or Chloroform.

Action: Dispose in the Red (or site-specific) Halogenated Waste container.

Scenario 2 (Non-Halogenated): If dissolved in DMSO, DMF, Methanol, or Water.

Action: Dispose in the Clear/Blue Non-Halogenated/Organic Waste container.

The "Acid Check" (Critical Step):

Before pouring, verify the waste container does NOT contain strong acids (Sulfuric, Nitric,

concentrated HCl).

Why? As noted in the hazard profile, acid contact creates gas. If you suspect the waste

stream is acidic, neutralize your specific Boc-PEG solution to pH 6-8 before adding it to

the main carboy.

Venting: Use a safety funnel with a lid or a vented cap system (e.g., EcoFunnel) to prevent

solvent vapor buildup.

Protocol C: Trace Residues (Empty Vials & Pipette Tips)
Context: "Empty" containers that held P-listed or U-listed acute toxins require triple rinsing.

However, Boc-NH-PEG11-OH is generally not acutely toxic (LD50 > 2000 mg/kg estimated).
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Vials: Cap securely. Place in a clear, heavy-duty plastic bag designated for "Chemically

Contaminated Debris."

Pipette Tips: Eject into a dedicated benchtop hazardous waste bin (not regular trash).

Disposal: When full, seal the bag/box and tag it as "Solid Hazardous Debris" for incineration.

Storage & Satellite Accumulation Area (SAA)
Compliance with EPA (RCRA) regulations requires strict management of the waste before it

leaves your lab.

The 3-Day Rule: Once a container is full, it must be moved from the SAA to the central

accumulation area within 3 days.[1]

Secondary Containment: Store all liquid waste bottles in a secondary tray capable of holding

110% of the volume of the largest container.

Weekly Inspection: Check caps for tightness and containers for bulging (a sign of gas

evolution).

Emergency Procedures: Spills & Exposure
Spill Cleanup Workflow

1. Assess Volume & Risk 2. Don PPE
(Gloves, Goggles, Lab Coat)

3. Absorb
(Vermiculite or Pads)

4. Collect
(Scoop to Bag) 5. Label as HazWaste

Click to download full resolution via product page

Figure 2: Immediate Spill Response Protocol.

Minor Spill (<100 mL):

Cover with absorbent pads or vermiculite.

Clean the area with soap and water (PEG is water-soluble).
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Dispose of all cleanup materials as Solid Hazardous Debris.

Skin/Eye Contact:

Eyes: Flush with water for 15 minutes.

Skin: Wash with soap and water.[2][3][4] The lipophilic nature of the Boc group and

hydrophilic PEG tail allows it to penetrate skin; wash thoroughly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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